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Compound of Interest

Compound Name: TCO-PEG3-CH2-aldehyde

Cat. No.: B8115892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, properties, and applications

of TCO-PEG3-CH2-aldehyde, a heterobifunctional linker integral to the advancement of

bioconjugation, particularly in the fields of antibody-drug conjugates (ADCs), fluorescent

imaging, and targeted drug delivery.

Core Structure and Properties
TCO-PEG3-CH2-aldehyde is a versatile molecule featuring two distinct reactive moieties: a

trans-cyclooctene (TCO) group and an aldehyde group, separated by a hydrophilic 3-unit

polyethylene glycol (PEG) spacer.[1][2][3] This unique architecture allows for a two-step

sequential or one-pot bioconjugation strategy, enabling the precise assembly of complex

biomolecular architectures.

The TCO group is a highly strained alkene that readily participates in inverse-electron-demand

Diels-Alder (iEDDA) cycloaddition reactions with tetrazine partners.[4] This bioorthogonal "click

chemistry" reaction is exceptionally fast and proceeds efficiently under mild, aqueous

conditions without the need for a catalyst, making it ideal for use in sensitive biological

systems.[5][6] The aldehyde functionality provides a second orthogonal handle for conjugation,

reacting with aminooxy or hydrazide-modified molecules to form stable oxime or hydrazone

linkages, respectively.[7][8]
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The integrated PEG3 spacer enhances the solubility of the molecule in aqueous buffers and

reduces potential steric hindrance during conjugation reactions.[2][9]

Table 1: Physicochemical Properties of TCO-PEG3-CH2-aldehyde

Property Value Source(s)

Molecular Formula C₁₇H₂₉NO₆ [4]

Molecular Weight 343.42 g/mol [4]

Appearance Colorless oil [5][10]

Purity Typically >90% or ≥95% [5]

Solubility
Soluble in DMSO, DMF, DCM,

THF, Acetonitrile, Chloroform
[5][10]

Storage Conditions
-20°C, desiccated, protected

from light
[5]

Reaction Mechanisms and Kinetics
TCO-PEG3-CH2-aldehyde's utility stems from its ability to undergo two highly specific and

efficient bioorthogonal reactions.

TCO-Tetrazine Ligation (iEDDA)
The reaction between the TCO group and a tetrazine is a [4+2] cycloaddition where the

electron-deficient tetrazine acts as the diene and the strained TCO serves as the dienophile.

[11] The reaction is driven by the release of strain in the TCO ring and results in the formation

of a stable dihydropyridazine linkage, with the only byproduct being nitrogen gas.[11][12] This

ligation is one of the fastest bioorthogonal reactions known.[6]
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Table 2: Kinetic Data for TCO-Tetrazine Ligation

Reactants
Second-Order Rate
Constant (k₂)
[M⁻¹s⁻¹]

Conditions Source(s)

TCO and Tetrazine

derivatives
~800 - 30,000

Aqueous buffers,

physiological pH
[13]

ATTO-tetrazines with

TCO
up to 1000 Aqueous media [14]

Dipyridal tetrazine and

TCO
2000 (±400) PBS buffer [15]

Hydrogen-substituted

tetrazines with TCO
up to 30,000 Not specified [15]

Aldehyde Ligation (Oxime/Hydrazone Formation)
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The aldehyde group of TCO-PEG3-CH2-aldehyde reacts with molecules containing an

aminooxy group to form a stable oxime linkage, or with a hydrazide to form a hydrazone

linkage.[7][8] These reactions are chemoselective and proceed under mild acidic to neutral pH

conditions.[8] Aniline can be used as a catalyst to significantly accelerate the rate of oxime and

hydrazone formation.[7][16]
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Table 3: Kinetic Data for Aldehyde Ligations
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Reaction
Second-Order Rate
Constant (k₁)
[M⁻¹s⁻¹]

Conditions Source(s)

Aromatic aldehydes

with 6-

hydrazinopyridyl and

aminooxyacetyl

groups

10¹ - 10³
Ambient conditions,

with aniline catalysis
[7]

Hydrazone formation

(general)
3.0 ± 0.3

pH 4.5, without

catalyst
[7]

Experimental Protocols
The following are generalized protocols for the use of TCO-PEG3-CH2-aldehyde in

bioconjugation. Optimization may be required for specific applications.

Protocol for TCO-Tetrazine Ligation
This protocol describes the conjugation of a TCO-functionalized molecule to a tetrazine-

modified protein.

Materials:

TCO-functionalized molecule

Tetrazine-functionalized protein

Phosphate Buffered Saline (PBS), pH 7.4

Anhydrous DMSO or DMF

Spin desalting columns

Procedure:

Reagent Preparation:
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Prepare the tetrazine-functionalized protein in PBS at a concentration of 1-5 mg/mL.[11]

Immediately before use, dissolve the TCO-functionalized molecule in anhydrous DMSO or

DMF to create a stock solution (e.g., 10 mM).[11]

Ligation Reaction:

Add the TCO-stock solution to the protein solution. A slight molar excess (1.05-1.5

equivalents) of the tetrazine-functionalized protein can be used for optimal results.[15]

Incubate the reaction mixture for 30-60 minutes at room temperature.[11] The reaction can

also be performed at 4°C, which may require a longer incubation time.[15] For reactions

involving dyes, protect the mixture from light.[11]

Purification:

Remove unreacted small molecules and byproducts using a spin desalting column

equilibrated with the desired storage buffer.[11][15] For higher resolution purification, size-

exclusion chromatography (SEC) can be employed.[11][15]

Storage:

Store the purified conjugate at 4°C. For long-term storage, consider adding a

cryoprotectant and storing at -20°C or -80°C.[11]
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Protocol for Aldehyde-Aminooxy Ligation (Oxime
Formation)
This protocol outlines the conjugation of an aldehyde-containing molecule (such as TCO-
PEG3-CH2-aldehyde) to an aminooxy-modified protein.

Materials:

TCO-PEG3-CH2-aldehyde
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Aminooxy-functionalized protein

Reaction Buffer (e.g., PBS, pH 6.5-7.5)[8]

Aniline (optional, as catalyst)

Spin desalting columns

Procedure:

Reagent Preparation:

Prepare the aminooxy-protein in the reaction buffer.

Prepare a stock solution of TCO-PEG3-CH2-aldehyde in an appropriate organic solvent

(e.g., DMSO).

Ligation Reaction:

Add the TCO-PEG3-CH2-aldehyde stock solution to the protein solution.

If using a catalyst, add aniline to the reaction mixture (e.g., 10 mM).[16]

Incubate the reaction for 1-20 hours at room temperature.[16] The reaction progress can

be monitored by analytical techniques such as HPLC or mass spectrometry.

Purification:

Purify the conjugate using a spin desalting column or SEC to remove excess reagents.
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Applications
The unique properties of TCO-PEG3-CH2-aldehyde make it a valuable tool in various

biomedical research and development areas.

Antibody-Drug Conjugates (ADCs): This linker can be used to attach cytotoxic drugs to

antibodies, creating targeted cancer therapies.[4][17]
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Fluorescent and PET/SPECT Imaging: It enables the site-specific labeling of biomolecules

with imaging agents for diagnostic and research purposes.[2]

Drug Delivery: TCO-PEG3-CH2-aldehyde is employed in the synthesis of targeted drug

delivery systems.[2]

Bioconjugation: It is widely used for the modification of proteins, peptides, and antibodies.[2]

Surface Immobilization: The linker can be used to functionalize surfaces for the development

of biosensors and assays.[2]

Conclusion
TCO-PEG3-CH2-aldehyde is a powerful and versatile heterobifunctional linker that facilitates

efficient and specific bioconjugation through two distinct and bioorthogonal reaction pathways.

Its favorable properties, including high reactivity, specificity, and aqueous solubility, make it an

indispensable tool for researchers and scientists in the development of novel therapeutics,

diagnostics, and research reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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